Cas no 20221-27-6 (Methyl (9E,12Z)-Octadeca-9,12-dienoate)

• Product Name: Methyl (9E,12Z)-Octadeca-9,12-dienoate
• CAS No: 20221-27-6
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 909307
• PubChem ID: 5462988
• Update Time: 2025-05-20

Methyl (9E,12Z)-Octadeca-9,12-dienoate Chemical and Physical Properties

Names and Identifiers

• methyl (9Z,12E)-octadeca-9,12-dienoate
• 9(E),12(Z)-OCTADECADIENOIC ACID METHYL ESTER
• Cis-9, trans-12 methyl linoleate
• DTXSID301282658
• Methyl trans-9,cis-12-octadecadienoate
• methyl (9E,12Z)-octadeca-9,12-dienoate
• starbld0001670
• XDG72XSU9R
• (10Z,12E)-Linoleic Acid Methyl Ester
• (9Z,12E)-methyl 9,12-octadecadienoate
• 20221-26-5
• Methyl 9,12-octadecadienoate, (9Z,12E)-
• 9,12-Octadecadienoic acid, methyl ester, (9Z,12E)-
• Methyl (9E,12Z)-9,12-octadecadienoate
• Methyl cis, trans-9,12-octadecadienoate
• WTTJVINHCBCLGX-LFOHPMNASA-N
• 20221-27-6
• Methyl 9,12-octadecadienoate, cis,trans-
• Methyl 9(E),12(Z)-Octadecadienoate
• Methyl(9Z,12E)-octadeca-9,12-dienoate
• Methyl octadeca-cis-9-trans-12-dienoate
• UNII-XDG72XSU9R
• cis-trans-octadeca-9,12-dienoic acid methyl ester
• SCHEMBL12567153
• Q27896901
• (E,Z)-10,12-Octadecadienoic Acid Methyl Ester; Methyl (E,Z)-10,12-Octadecadienoate; Methyl Trans,cis-10,12-linoleate; Methyl Trans,cis-10,12-octadecadienoate; Methyl Trans-10,cis-12-octadecadienoate; (10Z,12E)-10,12-Octadecadienoic Acid Methyl Ester
• EINECS 243-607-8
• 9(Z),12(E)-OCTADECADIENOIC ACID METHYL ESTER
• NS00084651
• Methyl ( 9Z,12E)-9,12-octadecadienoate Solution in Methanol, 100ug/mL
• 1ST1889-100M
• Methyl (9E,12Z)-Octadeca-9,12-dienoate

• Inchi： 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11H,3-6,9,12-18H2,1-2H3/b8-7+,11-10-
• InChI Key： WTTJVINHCBCLGX-LFOHPMNASA-N
• SMILES： O(C)C(CCCCCCC/C=C\C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives

Additional information on Methyl (9E,12Z)-Octadeca-9,12-dienoate

Methyl (9E,12Z)-Octadeca-9,12-dienoate (CAS No. 20221-27-6): Properties, Applications, and Market Insights

Methyl (9E,12Z)-Octadeca-9,12-dienoate, with the CAS number 20221-27-6, is a fatty acid methyl ester that has garnered significant attention in both industrial and research settings. This compound, often referred to as a methyl ester of linoleic acid, is widely used in the production of biofuels, lubricants, and specialty chemicals. Its unique molecular structure, featuring conjugated double bonds at the 9 and 12 positions, makes it a valuable intermediate in organic synthesis and material science.

The growing demand for sustainable and bio-based chemicals has propelled Methyl (9E,12Z)-Octadeca-9,12-dienoate into the spotlight. Researchers and manufacturers are increasingly exploring its potential as a green alternative to petroleum-derived products. For instance, its application in biodegradable lubricants aligns with the global push for eco-friendly solutions. Additionally, its role in the synthesis of polyunsaturated fatty acids (PUFAs) has made it a subject of interest in the nutraceutical and pharmaceutical industries.

One of the most frequently asked questions about Methyl (9E,12Z)-Octadeca-9,12-dienoate is its stability and storage conditions. Due to its unsaturated nature, this compound is susceptible to oxidation, which can affect its performance in various applications. To mitigate this, manufacturers often recommend storing it under inert gas or at low temperatures. Another common query revolves around its solubility and compatibility with other chemicals, which is critical for formulating effective industrial blends.

From a market perspective, the demand for Methyl (9E,12Z)-Octadeca-9,12-dienoate is expected to rise, driven by the expanding bioeconomy and stricter environmental regulations. Companies are investing in advanced production techniques, such as enzymatic esterification, to improve yield and purity. Furthermore, the compound's potential in cosmetic formulations and personal care products is being explored, thanks to its emollient properties and biocompatibility.

In summary, Methyl (9E,12Z)-Octadeca-9,12-dienoate (CAS No. 20221-27-6) is a versatile and sustainable chemical with a broad range of applications. Its role in green chemistry and bio-based innovations positions it as a key player in the transition toward a more sustainable future. As research continues to uncover new uses for this compound, its market value is likely to grow, making it a noteworthy subject for industry professionals and researchers alike.